Cas no 1700611-14-8 (2-Azaspiro[3.3]heptan-6-one)

• Product Name: 2-Azaspiro[3.3]heptan-6-one
• CAS No: 1700611-14-8
• MF: C₆H₉NO
• MW: 111.141761541367
• MDL: MFCD29039299
• CID: 4770453
• Update Time: 2026-02-26

2-Azaspiro[3.3]heptan-6-one Chemical and Physical Properties

Names and Identifiers

• 2-azaspiro[3.3]heptan-6-one
• 2-oxo-6-azaspiro[3,3]heptane
• 2-Aza-spiro[3.3]heptan-6-one
• 2-Azaspiro[3.3]heptan-6-one

• MDL： MFCD29039299
• Inchi： 1S/C6H9NO/c8-5-1-6(2-5)3-7-4-6/h7H,1-4H2
• InChI Key： PEDCOKAJSPIIFY-UHFFFAOYSA-N
• SMILES： O=C1CC2(C1)CNC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 128
• XLogP3: -0.9
• Topological Polar Surface Area: 29.1

Additional information on 2-Azaspiro[3.3]heptan-6-one

Recent Advances in the Study of 2-Azaspiro[3.3]heptan-6-one (CAS: 1700611-14-8): A Promising Scaffold in Medicinal Chemistry

The compound 2-Azaspiro[3.3]heptan-6-one (CAS: 1700611-14-8) has recently emerged as a key scaffold in medicinal chemistry due to its unique structural features and versatile applications in drug discovery. This spirocyclic motif has garnered significant attention for its potential in modulating biological targets, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Recent studies have highlighted its role as a privileged structure for designing novel pharmacophores with improved pharmacokinetic properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the synthesis of 2-Azaspiro[3.3]heptan-6-one derivatives as potent and selective inhibitors of monoamine oxidase B (MAO-B), showing promising results in preclinical models of Parkinson's disease. The researchers utilized a novel asymmetric synthesis approach to access enantiomerically pure forms of the scaffold, achieving significant improvements in both potency (IC50 values in the low nanomolar range) and blood-brain barrier permeability compared to traditional MAO-B inhibitors.

In the field of antimicrobial research, a team from the University of Tokyo reported in ACS Infectious Diseases (2024) that 2-Azaspiro[3.3]heptan-6-one-based compounds exhibited remarkable activity against drug-resistant Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study revealed that the spirocyclic structure disrupts bacterial cell wall biosynthesis through a unique mechanism distinct from existing antibiotics, suggesting potential for overcoming current resistance mechanisms.

Recent computational studies have provided insights into the molecular basis of 2-Azaspiro[3.3]heptan-6-one's biological activity. Molecular docking simulations published in RSC Advances (2023) demonstrated that the constrained spirocyclic geometry optimally positions functional groups for interactions with various enzyme active sites, while maintaining favorable physicochemical properties. This explains the scaffold's versatility across multiple target classes and its growing popularity in fragment-based drug design approaches.

The pharmaceutical industry has shown increasing interest in this scaffold, with several companies filing patents for 2-Azaspiro[3.3]heptan-6-one derivatives in 2023-2024. Notably, a major pharmaceutical company has advanced a clinical candidate featuring this core structure for the treatment of neuropathic pain, currently in Phase I trials. The candidate demonstrates improved metabolic stability and reduced off-target effects compared to previous generations of pain therapeutics.

Despite these advances, challenges remain in the large-scale synthesis of 2-Azaspiro[3.3]heptan-6-one derivatives. Recent publications in Organic Process Research & Development (2024) have addressed these issues, reporting improved synthetic routes with better yields and reduced environmental impact. These methodological advances are expected to facilitate broader exploration of this scaffold's potential in drug discovery programs.

Looking forward, the unique properties of 2-Azaspiro[3.3]heptan-6-one position it as a valuable tool in addressing current medicinal chemistry challenges, particularly in CNS drug development and antimicrobial resistance. The scaffold's demonstrated ability to combine favorable drug-like properties with structural novelty suggests it will remain an important focus of research in the coming years, potentially yielding multiple clinical candidates across therapeutic areas.